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1-Azido-2-iodoethane safety data sheet

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Azido-2-iodoethane

CAS No.: 42059-30-3

Cat. No.: S3023662

Chemical Structure and Hazards

The structure of 1-Azido-2-iodoethane contains two high-risk functional groups: an oerganic azide (-N3) and
an alkyl iodide (-I). The combined presence of these groups suggests significant and potentially synergistic

hazards.

The following diagram illustrates the key hazards associated with this compound and their relationships:
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Hazard Assessment Table

Based on the inherent properties of its structural components, the potential hazards of 1-Azido-2-iodoethane

can be systematically evaluated. The following table summarizes the anticipated risks:

Hazard Anticipated . . .
. Rationale and Supporting Evidence
Category Rating / Property
Mutagenicity High Organic azides are classified as potential mutagens. They are

DNA-reactive, posing a carcinogenic risk [1].
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Hazard
Category

Reactivity
(NFPA)

Health (NFPA)

Flammability
(NFPA)

Anticipated
Rating / Property

3 (Severe) or 4
(Extreme)

3 (Serious) or 4
(Severe)

High

Rationale and Supporting Evidence

Organic azides can decompose explosively, especially when
heated under confinement or upon shock [2]. Low molecular
weight alkyl azides are particularly hazardous.

As an alkylating agent, the molecule can cause serious
temporary or permanent injury [2]. Decomposition produces
toxic fumes.

The organic backbone is likely flammable, and energy released
from decomposition can ignite surrounding materials.

Recommended Safety Protocols

Given the identified hazards, extreme caution and the following protocols are essential for any laboratory

work.

Personal Protective Equipment (PPE)

¢ Full face shield and chemically resistant gloves (e.g., silver shield) must be worn at all times.
¢ Alab coat (preferably flame-resistant) and closed-toe shoes are mandatory.
e Work must be conducted within a certified fume hood to prevent inhalation of toxic vapors or azide

dust.

Handling and Storage

¢ Minimize Quantity: Synthesize or purchase only the amount needed immediately.

¢ Shock Prevention: Use specialized tools (e.g., plastic or Teflon-coated spatulas) to avoid friction or
impact. Do not grind or subject to mechanical shock.

e Storage: Store in a cool, dark, and well-ventilated area. Keep away from all heat, sparks, and flames.
The container should be clearly labeled with a warning like "POTENTIAL EXPLOSIVE HAZARD".
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Experimental and Waste Disposal

¢ Never Heat Undisturbed: Avoid heating a closed system. If heating is necessary, use a bath with a
high-temperature cutoff and behind a blast shield.

¢ Waste Disposal: Collect all waste in a dedicated, appropriately labeled container. Never dispose of
azide compounds down the drain or in regular waste, as they can form highly explosive heavy metal
azides (e.g., lead azide) in pipes.

Interpretation of Search Results

e Azido Impurities are Mutagenic: A key finding is that regulatory bodies are increasingly concerned
about mutagenic azido impurities in pharmaceuticals [1]. This confirms the high mutagenic
potential of the azide functional group in your compound of interest.

¢ No Direct SDS Available: The absence of a commercial SDS for 1-Azido-2-iodoethane suggests it
is not a common laboratory reagent, likely due to its instability and high risk. It may be synthesized in-
house for specific, one-time use.

Given the extreme risks, it is crucial to treat this compound with the highest level of respect. If your work

requires its use, I strongly recommend:

e Consulting your institution's Environmental Health and Safety (EHS) office.
¢ Preparing a detailed Standard Operating Procedure (SOP) and Job Hazard Analysis (JHA) before
beginning any work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/b3023662#1-azido-2-iodoethane-safety-data-sheet
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s3023662?utm_src=pdf-bulk
https://www.smolecule.com/products/s3023662?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

